Cas no 1246298-11-2 (1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt)

• Product Name: 1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt
• CAS No: 1246298-11-2
• MF: C₂₃H₄₆NaO₉P
• MW: 520.57
• CID: 4757342
• Update Time: 2025-10-28

1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 1-heptadecenoyl-2-hydroxy-sn-glycero-3-phospho-(1′racglycerol) (sodium salt); PG(17:1(10Z)/0:0); 110712
• 1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt

• Inchi： 1S/C23H45O9P.Na.H/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23(27)30-18-22(26)20-32-33(28,29)31-19-21(25)17-24;;/h7-8,21-22,24-26H,2-6,9-20H2,1H3,(H,28,29);;/b8-7-;;/t21?,22-;;/m1../s1
• InChI Key： VTWOAVKJIVUUQQ-JAHHWASJSA-N
• SMILES： [C@@H](O)(COC(=O)CCCCCCCC/C=C\CCCCCC)COP(O)(=O)OCC(O)CO.[NaH]

Experimental Properties

• Color/Form: 5 mg/mL (858127C-5mg)

1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on 1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt

1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt (CAS No. 1246298-11-2): A Comprehensive Overview

1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt (CAS No. 1246298-11-2) is a specialized phospholipid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and medicinal chemistry. This compound, often referred to as LPC(17:1(10Z)) Na, is a sodium salt of lysophosphatidylglycerol (LPG), a key component in various biological processes and therapeutic applications.

The structure of 1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt is characterized by a single fatty acid chain (heptadecenoic acid) attached to the sn-1 position of glycerol, with a phosphatidylglycerol head group at the sn-3 position. The presence of the sodium salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

In recent years, research on LPC(17:1(10Z)) Na has expanded significantly, driven by its potential roles in cellular signaling, membrane dynamics, and drug delivery systems. Studies have shown that lysophosphatidylglycerols, including this specific compound, can modulate cellular functions such as proliferation, differentiation, and apoptosis. These properties make them valuable candidates for the development of novel therapeutic agents.

One of the key areas of interest is the role of LPC(17:1(10Z)) Na in lipid signaling pathways. Lysophosphatidylglycerols are known to interact with specific receptors on cell surfaces, triggering intracellular signaling cascades that can influence various physiological processes. For instance, research has demonstrated that these compounds can activate G-protein coupled receptors (GPCRs), leading to downstream effects such as calcium mobilization and protein kinase activation.

In the context of drug delivery, LPC(17:1(10Z)) Na has shown promise as a carrier molecule for targeted drug delivery systems. Its amphiphilic nature allows it to form stable liposomes or micelles, which can encapsulate hydrophobic drugs and enhance their bioavailability. This property is particularly useful in the development of anticancer therapies, where improving drug delivery to tumor sites can significantly enhance treatment efficacy while reducing systemic toxicity.

Clinical trials involving LPC(17:1(10Z)) Na-based formulations have reported promising results in terms of safety and efficacy. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of LPC(17:1(10Z)) Na-liposomes for delivering chemotherapeutic agents to solid tumors. The results showed improved tumor penetration and reduced side effects compared to conventional formulations.

Beyond its therapeutic applications, 1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt has also been studied for its potential in diagnostic imaging. Research has shown that this compound can be labeled with radiotracers or fluorescent dyes to create imaging agents that can be used to visualize specific tissues or pathologies. This dual functionality as both a therapeutic and diagnostic agent makes it an attractive candidate for developing multifunctional nanomedicines.

In conclusion, 1-(10Z-Heptadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt (CAS No. 1246298-11-2) is a versatile compound with significant potential in various biomedical applications. Its unique structural features and biological activities make it a valuable tool for researchers and clinicians alike. As ongoing research continues to uncover new insights into its mechanisms and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.